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Compound of Interest

Compound Name: 1-Boc-2-butyl-piperazine

Cat. No.: B1592123 Get Quote

The piperazine ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of

therapeutic agents targeting conditions from central nervous system disorders to infectious

diseases.[1][2] The strategic introduction of substituents onto the piperazine core allows for the

fine-tuning of a molecule's pharmacological properties. 1-Boc-2-butyl-piperazine is a valuable

intermediate in this context. The tert-butoxycarbonyl (Boc) protecting group on one nitrogen

atom permits selective functionalization at the second, unprotected nitrogen.[3] The 2-butyl

group introduces specific steric and lipophilic characteristics, making it a key component in the

design of novel therapeutics.

Given its role as a reactive intermediate, a thorough understanding of its properties and safe

handling is paramount to ensure personnel safety and experimental integrity. This guide

bridges the gap between raw safety data and practical laboratory application, explaining the

causality behind each procedural recommendation.

Physicochemical and Hazard Profile
A foundational understanding of the compound's properties is the first step in a robust safety

assessment. While specific data for the 2-butyl derivative is limited, the profile can be reliably

extrapolated from the well-characterized parent compound, 1-Boc-piperazine, and related

analogs.

Table 1: Physicochemical Properties of 1-Boc-piperazine and Analogs
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Property
Value (for 1-Boc-2-
butyl-piperazine)

Value (for parent 1-
Boc-piperazine)

Source(s)

CAS Number 1027511-69-8 57260-71-6 [4]

Molecular Formula C₁₃H₂₆N₂O₂ C₉H₁₈N₂O₂ [4]

Molecular Weight 242.36 g/mol 186.25 g/mol [4][5]

Appearance
Not specified; likely a

solid or oil

Off-white to white

solid or powder
[4]

Melting Point Not specified 43-49 °C [3]

Boiling Point Not specified 258 °C at 760 mmHg [3][6]

Flash Point Not specified
113 °C (235.4 °F) -

closed cup
[3][6]

Storage Temperature Recommended 2-8 °C
Recommended 2-8 °C

or Refrigerator
[4][6]

Hazard Identification and GHS Classification
Based on data for 1-Boc-piperazine and the general class of piperazine derivatives, the

following GHS classifications are anticipated.[7][8] Users must always consult the specific

Safety Data Sheet (SDS) provided by the supplier.

Pictograms:

GHS07 (Exclamation Mark)

Signal Word:Warning

Hazard Statements (H-codes):

H315: Causes skin irritation.[6][8]

H319: Causes serious eye irritation.[6][8]

H335: May cause respiratory irritation.[6]
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Precautionary Statements (P-codes):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

P264: Wash skin thoroughly after handling.[8][9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][9]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[8]

Core Directive: Engineering Controls and Personal
Protective Equipment (PPE)
The primary objective is to minimize exposure through all potential routes: inhalation, dermal

contact, and ingestion. This is achieved through a multi-layered approach combining

engineering controls and appropriate PPE.

Engineering Controls: The First Line of Defense
Workplace controls are superior to relying solely on PPE.[10]

Ventilation: All handling of 1-Boc-2-butyl-piperazine, especially weighing and transferring,

must be conducted in a well-ventilated area.[9][11][12] A certified chemical fume hood is

mandatory for any procedures that could generate dust or aerosols.

Safety Stations: An eyewash station and safety shower must be readily accessible and

tested regularly.[7]

Personal Protective Equipment (PPE): A Non-Negotiable
Standard

Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166

(EU) or NIOSH (US) standards.[11][13] A face shield should be used in addition to goggles

when there is a significant risk of splashes.
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Skin Protection:

Gloves: Handle with chemical-impermeable gloves (e.g., nitrile) inspected for integrity

before use.[11][13] Dispose of contaminated gloves properly after use.

Lab Coat: A flame-resistant lab coat or impervious clothing is required to prevent skin

contact.[10][11]

Respiratory Protection: If engineering controls are insufficient or during a large spill, a

NIOSH/MSHA approved respirator with an appropriate cartridge for organic vapors and

particulates is necessary.[10][11][12]

Storage and Handling Protocols
Proper storage is crucial not only for safety but also for maintaining the chemical's integrity.

Storage Conditions
Store containers tightly closed in a dry, cool, and well-ventilated place.[9][11] A

recommended storage temperature is between 2-8°C.[4]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong reducing agents.[7] The Boc protecting group is sensitive to strong acids, which will

cause its cleavage.

Store separately from foodstuffs and other reactive chemicals.[11]

Safe Handling Workflow
The following diagram outlines the critical steps and decision points for safely handling 1-Boc-
2-butyl-piperazine from receipt to disposal.
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General Handling Workflow for 1-Boc-2-butyl-piperazine

Preparation

Active Handling (in Fume Hood)

Post-Handling

Receive & Log Chemical

Inspect Container for Damage

Store in Designated Cool, Dry Area

No leaks

Don Appropriate PPE

Weigh Solid/Liquid

Transfer to Reaction Vessel

Perform Chemical Reaction

Quench Reaction (if needed)

Decontaminate Glassware & Surfaces

Doff & Dispose of PPE Correctly

Dispose of Chemical Waste
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Synthetic Workflow: N-Alkylation & Deprotection

Start: 1-Boc-2-butyl-piperazine

PPE Check

1. Setup Reaction
(Inert atmosphere, in fume hood)

Ventilation Check

2. Add Solvent, Base,
& Alkylating Agent (R-X)

3. Heat to Reaction Temp
(Use heating mantle, monitor)

4. Aqueous Workup
(Quench carefully, extract)

5. Purify Product
(Column Chromatography)

6. Boc Deprotection
(Add strong acid, e.g., TFA/HCl)

Acid Handling

7. Purify Final Product
(Crystallization/Distillation)

End: 2-Butyl-1-R-piperazine Waste Segregation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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